Cas no 101622-52-0 (N-benzyl-2-chloro-7-methylpurin-6-amine)

• Product Name: N-benzyl-2-chloro-7-methylpurin-6-amine
• CAS No: 101622-52-0
• MF: C₁₃H₁₂ClN₅
• MW: 273.720880508423
• CID: 1130140
• PubChem ID: 57346160
• Update Time: 2025-04-20

N-benzyl-2-chloro-7-methylpurin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-chloro-7-methylpurin-6-amine
• 2-CHLORO-6-BENZYLAMINO-7-METHYLPURINE
• 6-Benzylamino-2-chloro-7-methylpurine
• 101622-52-0
• 7H-Purin-6-amine, 2-chloro-7-methyl-N-(phenylmethyl)-
• DTXSID10721118
• N-Benzyl-2-chloro-7-methyl-7H-purin-6-amine

• Inchi： 1S/C13H12ClN5/c1-19-8-16-12-10(19)11(17-13(14)18-12)15-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,15,17,18)
• InChI Key： GSVMRXOEBNSTRI-UHFFFAOYSA-N
• SMILES： ClC1N=C2C(=C(N=1)NCC1C=CC=CC=1)N(C)C=N2

Computed Properties

• Exact Mass: 273.07836
• Monoisotopic Mass: 273.0781231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.40
• PSA: 55.63